Cas no 2227780-01-8 ((1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL)

• Product Name: (1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL
• CAS No: 2227780-01-8
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 5750016
• PubChem ID: 86333888
• Update Time: 2023-11-14

(1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

• EN300-1800762
• 2227780-01-8
• (1S)-1-(3-FLUORO-2-METHOXYPHENYL)ETHAN-1-OL
• AT30616
• Benzenemethanol, 3-fluoro-2-methoxy-α-methyl-, (αS)-
• (1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL

• Inchi： 1S/C9H11FO2/c1-6(11)7-4-3-5-8(10)9(7)12-2/h3-6,11H,1-2H3/t6-/m0/s1
• InChI Key： CKJOGGAYLYIJHQ-LURJTMIESA-N
• SMILES： FC1=CC=CC(=C1OC)[C@H](C)O

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 262.4±30.0 °C(Predicted)
• pka: 14.15±0.20(Predicted)